Cas no 1807239-69-5 (Methyl 4-chloro-5-cyano-2-mercaptophenylacetate)

• Product Name: Methyl 4-chloro-5-cyano-2-mercaptophenylacetate
• CAS No: 1807239-69-5
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4961180
• Update Time: 2025-05-19

Methyl 4-chloro-5-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-5-cyano-2-mercaptophenylacetate

• Inchi： 1S/C10H8ClNO2S/c1-14-10(13)3-6-2-7(5-12)8(11)4-9(6)15/h2,4,15H,3H2,1H3
• InChI Key： JJMSBJPOVUBAFS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C#N)CC(=O)OC)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 4-chloro-5-cyano-2-mercaptophenylacetate

Methyl 4-chloro-5-cyano-2-mercaptophenylacetate (CAS No. 1807239-69-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-5-cyano-2-mercaptophenylacetate, identified by its CAS number 1807239-69-5, is a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features, which include a combination of chloro, cyano, and mercaptophenyl groups. These functional moieties not only make it a valuable building block for synthesizing complex molecules but also open up numerous possibilities for its application in drug development.

The structural composition of Methyl 4-chloro-5-cyano-2-mercaptophenylacetate lends itself to diverse chemical transformations. The presence of the chloro group allows for nucleophilic substitution reactions, while the cyano group can participate in various condensation reactions, including those with hydroxyl or carbonyl compounds. Furthermore, the mercaptophenyl moiety is particularly noteworthy, as thiol groups are known for their reactivity and ability to form disulfide bonds, which are crucial in biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. This has driven the demand for specialized intermediates like Methyl 4-chloro-5-cyano-2-mercaptophenylacetate. One of the most compelling areas of research involves the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's structure provides an ideal scaffold for designing molecules that can selectively inhibit specific kinases, thereby targeting diseases more effectively.

Recent studies have demonstrated the utility of Methyl 4-chloro-5-cyano-2-mercaptophenylacetate in the development of small-molecule inhibitors targeting tyrosine kinases. These kinases are overexpressed in many cancerous cells and play a critical role in tumor growth and progression. By leveraging the reactivity of the chloro and mercaptophenyl groups, researchers have been able to design molecules that can bind to the active site of these kinases, thereby inhibiting their activity. This approach has shown promise in preclinical studies and is paving the way for new treatment strategies.

Another emerging field where this compound has shown significant promise is in the realm of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria has necessitated the development of novel antibiotics with unique mechanisms of action. The structural features of Methyl 4-chloro-5-cyano-2-mercaptophenylacetate make it an excellent candidate for designing compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary studies have indicated that derivatives of this compound exhibit promising antimicrobial activity against various bacterial strains.

The synthesis of Methyl 4-chloro-5-cyano-2-mercaptophenylacetate itself is a testament to the advancements in synthetic organic chemistry. Modern synthetic routes have been optimized to ensure high yields and purity, making it readily available for further derivatization. The use of palladium-catalyzed cross-coupling reactions, for instance, has enabled the introduction of additional functional groups with high precision. This flexibility in synthesis allows chemists to tailor the properties of derivatives to meet specific biological targets.

In addition to its pharmaceutical applications, Methyl 4-chloro-5-cyano-2-mercaptophenylacetate has found utility in materials science. The compound's ability to form stable complexes with metal ions has led to its use as a ligand in catalytic systems. These metal complexes have been explored for their potential in various industrial processes, including polymerization reactions and hydrogenation processes. The versatility of this compound underscores its importance not just as a pharmaceutical intermediate but also as a material science component.

The future prospects for Methyl 4-chloro-5-cyano-2-mercaptophenylacetate are vast and multifaceted. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an even more significant role in drug discovery and development. The ongoing exploration of its derivatives promises to yield novel compounds with enhanced pharmacological properties, further solidifying its position as a cornerstone in modern pharmaceutical chemistry.